N-(3-fluorophenyl)-3-(3-oxo-3-pyrrolidin-1-ylpropyl)piperidine-1-carboxamide

• IUPAC Name: 2-[8-(2,3-dimethylphenoxy)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]-N-(4-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C24H25N5O3/c1-15(2)18-8-10-19(11-9-18)26-21(30)14-29-24(31)28-13-12-25-23(22(28)27-29)32-20-7-5-6-16(3)17(20)4/h5-13,15H,14H2,1-4H3,(H,26,30)
• InChI Key: PAVMSMFMCGECLX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OC2=NC=CN3C2=NN(C3=O)CC(=O)NC4=CC=C(C=C4)C(C)C)C
• Molecular Formula: C24H25N5O3
• Molecular Weight: 431.5 g/mol
• CAS No.: 1251696-98-6

Description

N-(3-fluorophenyl)-3-(3-oxo-3-pyrrolidin-1-ylpropyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C24H25N5O3 and its molecular weight is 431.496. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Evaluation of Ligands for D2-like Receptors

A study by Sikazwe et al. (2009) on arylcycloalkylamines, specifically phenyl piperidines and piperazines, discusses the role of arylalkyl substituents in improving the potency and selectivity of binding affinity at D2-like receptors. This suggests that compounds with similar structures could potentially be applied in the development of antipsychotic agents or in research focusing on neurotransmitter receptors (Sikazwe et al., 2009).

Functional Chemical Groups in CNS Acting Drugs

Research by Saganuwan (2017) identifies various functional chemical groups that could serve as lead molecules for synthesizing compounds with central nervous system (CNS) activity. This highlights the potential for complex fluorinated compounds to play a role in the development of new treatments or research tools for CNS disorders (Saganuwan, 2017).

Microbial Degradation of Polyfluoroalkyl Chemicals

A review by Liu and Mejia Avendaño (2013) on the environmental biodegradability of polyfluoroalkyl chemicals sheds light on the environmental fate and effects of these substances. Understanding the degradation pathways and environmental interactions of complex fluorinated compounds can be crucial for assessing their environmental impact and for designing environmentally friendly materials (Liu & Mejia Avendaño, 2013).

Nanofiltration Membranes with Crumpled Polyamide Films

Shao et al. (2022) discuss the development of nanofiltration (NF) membranes featuring a crumpled polyamide layer, highlighting the potential of incorporating specific functional groups into membrane technology for improved water treatment and environmental applications (Shao et al., 2022).

Mechanism of Action

Target of Action

The primary target of the compound 2-[8-(2,3-dimethylphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]-N-[4-(propan-2-yl)phenyl]acetamide is the c-Met kinase . c-Met kinase plays a crucial role in cellular growth, survival, and migration .

Mode of Action

The compound interacts with its target, the c-Met kinase, by inhibiting its activity . This inhibition disrupts the normal functioning of the kinase, leading to changes in cellular processes that depend on the kinase’s activity .

Biochemical Pathways

The inhibition of c-Met kinase by 2-[8-(2,3-dimethylphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]-N-[4-(propan-2-yl)phenyl]acetamide affects various biochemical pathways. These include pathways involved in cell growth and survival, which are disrupted due to the inhibition of the kinase .

Result of Action

The result of the action of 2-[8-(2,3-dimethylphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]-N-[4-(propan-2-yl)phenyl]acetamide is the inhibition of c-Met kinase activity. This leads to a decrease in cell growth and survival, thereby exhibiting anti-tumor activity .